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This guide provides a comprehensive technical overview of Dibromochloroacetonitrile
(DBCAN), a significant disinfection byproduct (DBP) encountered in water treatment processes.
Designed for researchers, toxicologists, and environmental scientists, this document delves
into the fundamental physicochemical properties, analytical methodologies for detection, and
the toxicological implications of DBCAN exposure.

Core Identity and Physicochemical Properties

Dibromochloroacetonitrile is a halogenated acetonitrile, a class of compounds that has
garnered significant scientific interest due to their prevalence in disinfected water and potential
health effects.[1] Its formation and properties are a direct consequence of its chemical
structure.

Molecular Formula and Structure

The molecular formula for Dibromochloroacetonitrile is C2Br2CIN.[2][3] Structurally, it
consists of an acetonitrile core where the two hydrogen atoms of the methyl group have been
substituted by two bromine atoms and one chlorine atom. This high degree of halogenation
significantly influences its chemical reactivity and physical properties.
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Physicochemical Data Summary

The essential physicochemical properties of Dibromochloroacetonitrile are summarized in
the table below. These parameters are critical for predicting its environmental fate, designing
analytical extraction methods, and understanding its toxicokinetics.

Property Value Source(s)
CAS Number 144772-39-4 [2]I3]
Molecular Weight 233.29 g/mol [2][3]
Molecular Formula C2Br2CIN [21[3114]
Density 25+0.1 g/cm3 [2]
Boiling Point 118.2 + 35.0 °C at 760 mmHg [2]
LogP (Octanol/Water Partition
2.86 [2]
Coeff.)
Vapor Pressure 16.8 + 0.2 mmHg at 25°C [2]
2,2-Dibromo-2-
Synonyms [3]

chloroacetonitrile

Environmental Formation and Significance

Dibromochloroacetonitrile is not a commercially produced chemical but rather an unintended
byproduct of water disinfection.[5] Its presence in drinking water is a direct result of chemical
reactions between disinfectants and naturally occurring organic and inorganic matter in the
source water.

Mechanism of Formation

The primary pathway for DBCAN formation involves the reaction of strong oxidizing
disinfectants, such as chlorine or ozone, with natural organic matter (NOM).[1][5] This process
is significantly influenced by the presence of bromide ions (Br~) in the source water.

e The Role of Precursors: NOM, which includes substances like humic and fulvic acids derived
from decaying plant and animal matter, as well as specific amino acids, provides the
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necessary carbon and nitrogen backbone.[5]

e The Role of Disinfectants: Chlorine (in the form of hypochlorous acid) or ozone acts as the
oxidizing agent that breaks down NOM into smaller, more reactive fragments.

e The Role of Bromide: In waters with elevated bromide levels, the disinfectant oxidizes
bromide to form hypobromous acid. This species is a more potent halogenating agent than
hypochlorous acid, leading to the preferential formation of brominated DBPs, including
DBCAN.[6] A shift from chlorinated to brominated byproducts is commonly observed in such
conditions.[6]

This formation chemistry explains why the concentration and specific speciation of
haloacetonitriles can vary significantly between different water treatment facilities, depending
on their source water quality and treatment practices.[5]

Analytical Methodology: Detection and
Quantification

Accurate quantification of Dibromochloroacetonitrile in aqueous matrices is essential for
regulatory compliance, exposure assessment, and toxicological studies. The standard
approach involves liquid-liquid extraction followed by gas chromatography.

Causality in Method Selection

The selection of Gas Chromatography with an Electron Capture Detector (GC-ECD), as
outlined in methodologies like U.S. EPA Method 551.1, is based on sound chemical principles:

[7]

 Volatility: Haloacetonitriles like DBCAN are semi-volatile, making them amenable to
separation in the gas phase via GC.

o Sensitivity: The presence of three electronegative halogen atoms (two bromine, one chlorine)
makes DBCAN highly responsive to an Electron Capture Detector. The ECD is exceptionally
sensitive to halogenated compounds, allowing for the detection of trace concentrations (in
the pg/L range) typical in drinking water.[8]
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Extraction: A non-polar solvent like methyl-tert-butyl ether (MTBE) is used for liquid-liquid
extraction.[7] Based on DBCAN's relatively high LogP value, it preferentially partitions from
the aqueous phase (water sample) into the organic solvent, effectively concentrating the
analyte for analysis.

Standard Analytical Workflow Protocol (Based on EPA
Method 551.1)

Sample Collection & Preservation: Collect a 35-40 mL water sample in a vial containing a
reducing agent (e.g., ammonium chloride or sodium sulfite) to quench any residual
disinfectant, preventing further DBP formation post-collection.

Extraction:
o Add 2 mL of methyl-tert-butyl ether (MTBE) to the 35 mL sample.[7]

o Shake vigorously for 1-2 minutes to facilitate the transfer of DBCAN from the aqueous to
the organic phase.

o Allow the phases to separate. The MTBE layer, containing the analyte, will be on top.
Analysis:
o Carefully transfer a portion of the MTBE extract into an autosampler vial.

o Inject 2 pL of the extract into a GC-ECD system equipped with a fused silica capillary
column.[7]

Quantification:

o Run a series of aqueous calibration standards through the same extraction and analysis
procedure.[7]

o Generate a calibration curve by plotting the instrument response against the known
concentrations of the standards.
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o Determine the concentration of DBCAN in the sample by comparing its instrument
response to the calibration curve.

Analytical Workflow Diagram
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Caption: Fig 1. Standard workflow for DBCAN analysis via LLE and GC-ECD.

Toxicological Profile and Health Implications

The study of Dibromochloroacetonitrile's toxicity is crucial for understanding the potential
health risks associated with long-term exposure through drinking water. Research indicates that
DBCAN can exert cytotoxic and genotoxic effects through multiple mechanisms.

Genotoxicity and Carcinogenicity

While classified by IARC as "not classifiable as to its carcinogenicity to humans” (Group 3),
studies have shown that DBCAN can induce DNA damage.[8] It has been reported to cause
DNA breaks and increase sister chromatid exchange in mammalian cells.[9] Unlike some
mutagens, DBCAN's carcinogenic potential may stem from its ability to disrupt cellular
processes that maintain genomic integrity.[10] Specifically, research suggests DBCAN may
promote cancer by perturbing the S phase of the cell cycle and blocking the Chk1-dependent
response to replication fork damage.[9]

Cellular Mechanism of Toxicity: Oxidative Stress

A primary mechanism underlying DBCAN's toxicity is the induction of oxidative stress.[11]
Exposure to DBCAN has been shown to trigger apoptosis (programmed cell death) in rat
intestinal epithelial cells. This process is mechanistically linked to a severe redox imbalance
within the cells.

The proposed pathway is as follows:
o Exposure: DBCAN enters the intestinal epithelial cells.

e Redox Imbalance: The compound's metabolism or presence leads to an increase in reactive
oxygen species (ROS).

o Glutathione Depletion: This is followed by a significant depletion of reduced glutathione
(GSH), a critical intracellular antioxidant.[11]

o Oxidative Damage: The lack of sufficient antioxidants allows ROS to damage cellular
components, evidenced by increased levels of malondialdehyde (MDA), a marker of lipid
peroxidation.[11]
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o Apoptosis: The overwhelming oxidative stress ultimately triggers the apoptotic cascade,
leading to cell death.

This pathway highlights how chronic exposure could compromise the integrity of the
gastrointestinal lining.

Diagram of Proposed Toxicological Pathway

Dibromochloroacetonitrile
(DBCAN) Exposure

A

Increased Reactlve Depletion of Reduced
Oxygen Species (ROS GIutathlone (GSH)

\ R reduces antioxidant defense
Oxidative Stress
(Increased Lipid Peroxidation)

Apoptosis in Intestinal
Epithelial Cells

Fig 2. Oxidative stress-induced apoptosis by DBCAN.

Click to download full resolution via product page
Caption: Fig 2. Proposed pathway of oxidative stress-induced apoptosis by DBCAN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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